Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]-

• Molecular Formula: C9H18N6O
• Molecular Weight: 226.28 g/mol
• IUPAC Name: [[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]methanol
• InChI: InChI=1S/C9H18N6O/c1-14(2)8-11-7(5-10-6-16)12-9(13-8)15(3)4/h10,16H,5-6H2,1-4H3
• InChI Key: HJEDDPVYCHBFFY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNCO)N(C)C

Description

Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- is a complex organic compound with significant applications in various scientific fields. This compound is characterized by the presence of a triazine ring substituted with dimethylamino groups, which imparts unique chemical properties.

Preparation Methods

The synthesis of Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- typically involves multi-step organic reactions. One common method includes the reaction of 4,6-dichloro-1,3,5-triazine with dimethylamine under controlled conditions to form the intermediate compound. This intermediate is then reacted with methanol in the presence of a base to yield the final product. Industrial production methods often involve similar synthetic routes but are optimized for large-scale production with considerations for yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions typically involve the use of reducing agents like lithium aluminum hydride, resulting in the formation of amines.

Substitution: The triazine ring allows for nucleophilic substitution reactions, where the dimethylamino groups can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- has diverse applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex organic molecules.

Biology: The compound is employed in biochemical assays and as a labeling reagent for studying biological processes.

Medicine: Research into its potential therapeutic applications is ongoing, with studies exploring its use in drug development.

Industry: It is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- involves its interaction with specific molecular targets. The dimethylamino groups facilitate binding to nucleophilic sites on target molecules, leading to various biochemical effects. The triazine ring structure allows for stable interactions with enzymes and other proteins, influencing their activity and function .

Comparison with Similar Compounds

Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- can be compared with other triazine-based compounds such as:

Methanone, bis[4-(dimethylamino)phenyl]-: This compound also contains dimethylamino groups but differs in its overall structure and reactivity.

Bis[4-(dimethylamino)phenyl]methanol: Similar in containing dimethylamino groups, but with different functional groups and applications.

The uniqueness of Methanol, 1-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methylamino]- lies in its specific triazine ring structure and the presence of methanol, which imparts distinct chemical properties and reactivity.